(2R)-6,6,6-Trifluoro-2-methylhexanoic acid
Overview
Description
(2R)-6,6,6-Trifluoro-2-methylhexanoic acid, also known as TFMA, is a fluorinated carboxylic acid that has been used in various scientific research applications. It is known for its unique properties, such as its high thermal stability and resistance to oxidation. In
Mechanism of Action
The mechanism of action of (2R)-6,6,6-Trifluoro-2-methylhexanoic acid is not well understood, but it is believed to act as a weak acid and to form stable complexes with metal ions. It has also been shown to inhibit the activity of enzymes involved in the metabolism of amino acids.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of the activity of the enzyme glutamate dehydrogenase, which plays a role in the metabolism of amino acids. It has also been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-6,6,6-Trifluoro-2-methylhexanoic acid in lab experiments is its high thermal stability, which allows it to be used in high-temperature reactions. However, its high reactivity can also make it difficult to handle, and it may require special precautions to ensure the safety of researchers.
Future Directions
There are a number of future directions for research involving (2R)-6,6,6-Trifluoro-2-methylhexanoic acid, including the development of new synthetic methods for its production, the exploration of its potential as a catalyst for organic reactions, and the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and its potential side effects.
Synthesis Methods
(2R)-6,6,6-Trifluoro-2-methylhexanoic acid can be synthesized using a variety of methods, including the reaction of 2-methylhexanoic acid with trifluoromethyl iodide in the presence of a base, or the reaction of 2-methylhexanoyl chloride with trifluoroacetic acid. These methods result in the formation of this compound as a white crystalline solid with a melting point of 63-65°C.
Scientific Research Applications
(2R)-6,6,6-Trifluoro-2-methylhexanoic acid has been used in various scientific research applications, including as a building block for the synthesis of novel compounds, as a catalyst for organic reactions, and as a reagent for the analysis of amino acids and peptides. It has also been used in the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
(2R)-6,6,6-trifluoro-2-methylhexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F3O2/c1-5(6(11)12)3-2-4-7(8,9)10/h5H,2-4H2,1H3,(H,11,12)/t5-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCJNGYWGGYQYSA-RXMQYKEDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCCC(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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